Cas no 1807056-26-3 (Ethyl 2-cyano-4-mercapto-3-methylbenzoate)

• Product Name: Ethyl 2-cyano-4-mercapto-3-methylbenzoate
• CAS No: 1807056-26-3
• MF: C₁₁H₁₁NO₂S
• MW: 221.275541543961
• CID: 5002385
• Update Time: 2025-05-20

Ethyl 2-cyano-4-mercapto-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-mercapto-3-methylbenzoate

• Inchi： 1S/C11H11NO2S/c1-3-14-11(13)8-4-5-10(15)7(2)9(8)6-12/h4-5,15H,3H2,1-2H3
• InChI Key： SNFZMCAAGUBVKX-UHFFFAOYSA-N
• SMILES： SC1=CC=C(C(=O)OCC)C(C#N)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 2.4
• Topological Polar Surface Area: 51.1

Additional information on Ethyl 2-cyano-4-mercapto-3-methylbenzoate

Ethyl 2-cyano-4-mercapto-3-methylbenzoate (CAS No. 1807056-26-3): A Comprehensive Overview

Ethyl 2-cyano-4-mercapto-3-methylbenzoate (CAS No. 1807056-26-3) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This ester derivative, featuring a cyano group and a mercapto (thiol) functionality, has garnered attention for its unique structural properties and potential as a building block in drug discovery. In this article, we delve into its chemical characteristics, synthesis methods, applications, and emerging trends in its utilization.

The molecular structure of Ethyl 2-cyano-4-mercapto-3-methylbenzoate combines a benzoate core with strategically positioned substituents, including a methyl group at the 3-position and a thiol group at the 4-position. The presence of the cyano (-CN) group enhances its reactivity, making it a versatile intermediate in organic synthesis. Researchers often explore its potential in heterocyclic compound formation, particularly in the development of bioactive molecules targeting enzymes or receptors.

One of the key areas where Ethyl 2-cyano-4-mercapto-3-methylbenzoate finds application is in medicinal chemistry. Its structural motifs are frequently incorporated into scaffolds designed for kinase inhibitors or antioxidant agents. Recent studies highlight its role in the synthesis of sulfur-containing pharmaceuticals, which are gaining traction due to their enhanced bioavailability and metabolic stability. The compound's thiol group also allows for further functionalization via disulfide bond formation or metal coordination, expanding its utility in drug design.

In addition to pharmaceuticals, Ethyl 2-cyano-4-mercapto-3-methylbenzoate is explored in agrochemical research. Its derivatives have shown promise as intermediates for crop protection agents, particularly those targeting pest resistance mechanisms. The cyano group contributes to the compound's ability to interact with biological targets, while the thiol moiety offers opportunities for creating environmentally benign formulations.

The synthesis of Ethyl 2-cyano-4-mercapto-3-methylbenzoate typically involves multistep organic reactions, including esterification, nitrile introduction, and thiolation. Recent advancements in green chemistry have led to optimized protocols that reduce waste and improve yields. Researchers are also investigating catalytic methods to enhance the efficiency of its production, aligning with the growing demand for sustainable chemical processes.

From a commercial perspective, Ethyl 2-cyano-4-mercapto-3-methylbenzoate is gaining visibility in the fine chemicals market. Its niche applications in high-value intermediates and custom synthesis have positioned it as a compound of interest for contract research organizations (CROs) and academic laboratories. Suppliers often highlight its purity and stability, which are critical for reproducible results in high-throughput screening and structure-activity relationship (SAR) studies.

Looking ahead, the future of Ethyl 2-cyano-4-mercapto-3-methylbenzoate appears promising, with ongoing research exploring its potential in bioconjugation chemistry and material science. Innovations in click chemistry and nanotechnology may further unlock its utility, particularly in designing targeted drug delivery systems or functionalized surfaces. As the scientific community continues to prioritize molecular diversity and sustainable synthesis, this compound is poised to remain a valuable tool in chemical innovation.

For researchers and industry professionals seeking detailed technical data on Ethyl 2-cyano-4-mercapto-3-methylbenzoate, reliable sources include peer-reviewed journals, chemical databases, and specialized suppliers. Its CAS number (1807056-26-3) serves as a unique identifier for accurate literature searches and procurement. As with any chemical compound, proper handling and storage are essential to maintain its integrity and ensure safety in laboratory settings.